1-(4-nitrophenyl)-4-(3,4,5-triethoxybenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-nitrophenyl)-4-(3,4,5-triethoxybenzoyl)piperazine, also known as TEBP or TEBPNP, is a chemical compound that has been used in scientific research for its potential pharmacological properties.
Mechanism of Action
1-(4-nitrophenyl)-4-(3,4,5-triethoxybenzoyl)piperazine is thought to act as a serotonin receptor agonist by binding to and activating the 5-HT1A receptor. Additionally, this compound may also act as a positive allosteric modulator of the GABA receptor, enhancing the inhibitory effects of GABA neurotransmission.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce anxiolytic and antidepressant-like effects in animal models. Additionally, this compound has been shown to increase the levels of serotonin and GABA in the brain, which may contribute to its pharmacological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-nitrophenyl)-4-(3,4,5-triethoxybenzoyl)piperazine in lab experiments is its potential as a novel pharmacological tool for studying the serotonin and GABA systems. However, one limitation is that this compound is a relatively new compound and more research is needed to fully understand its pharmacological properties and potential therapeutic applications.
Future Directions
There are several future directions for research on 1-(4-nitrophenyl)-4-(3,4,5-triethoxybenzoyl)piperazine. One potential area of study is the development of new drugs based on the pharmacological properties of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the serotonin and GABA systems. Finally, studies on the potential side effects and toxicity of this compound are also needed to determine its safety for use in humans.
Synthesis Methods
1-(4-nitrophenyl)-4-(3,4,5-triethoxybenzoyl)piperazine can be synthesized through a multi-step process involving the reaction of 3,4,5-triethoxybenzoic acid with piperazine and 4-nitrophenyl chloroformate. The resulting product is then purified through column chromatography.
Scientific Research Applications
1-(4-nitrophenyl)-4-(3,4,5-triethoxybenzoyl)piperazine has been studied for its potential pharmacological properties, including its ability to act as a serotonin receptor agonist and as a positive allosteric modulator of the GABA receptor. These properties make this compound a potential candidate for the development of new drugs for the treatment of various neurological disorders, such as anxiety and depression.
properties
IUPAC Name |
[4-(4-nitrophenyl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O6/c1-4-30-20-15-17(16-21(31-5-2)22(20)32-6-3)23(27)25-13-11-24(12-14-25)18-7-9-19(10-8-18)26(28)29/h7-10,15-16H,4-6,11-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJSVVGVNRQYPFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.